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Compound of Interest

Compound Name: COPPER BERYLLIUM

Cat. No.: B1143545

A comprehensive guide to the tensile testing of copper beryllium alloys in accordance with
ASTM B194, offering a comparative analysis of key alloys, detailed experimental protocols, and
a visual representation of the testing workflow. This guide is intended for researchers,
scientists, and drug development professionals requiring a thorough understanding of the
mechanical properties of these high-performance alloys.

Comparative Analysis of Copper Beryllium Alloys

Copper beryllium (CuBe) alloys are renowned for their high strength, electrical conductivity,
and resistance to corrosion. The two most prominent alloys specified under ASTM B194 are
UNS C17200 (Alloy 25) and UNS C17000 (Alloy 165). Another commonly used high-
conductivity copper beryllium alloy is C17510. The mechanical properties of these alloys are
significantly influenced by their temper, which is achieved through a combination of solution
heat treatment, cold working, and age hardening.

Below is a summary of the typical mechanical properties obtained through tensile testing as per
ASTM B194.
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Alloy . 0.2% Offset
: . Tensile . .
Designation Temper . Yield Strength Elongation (%)
Strength (ksi) .
(UNS) (ksi)
A (TBOO) -
C17200 (Alloy _
25) Solution 60 - 88 25-55 20 - 45
Annealed
1/4 H (TDO1) -
75-95 60 - 80 12-30
Quarter Hard
1/2 H (TD02) -
85-100 75 - 95 12 -30
Half Hard
AT (TFO0O0) -
Solution
165 - 200 130-175 1-4
Annealed and
Age Hardened
HT (THO4) -
Hard and Age 185 - 215 160 - 195 1-8
Hardened
A (TBOO) -
C17510 Solution 35-55 20-45 20 min
Annealed
AT (TFO0O0) -
Solution ]
100 - 130 80 - 100 10 min

Annealed and

Age Hardened

Note: The values presented are typical ranges and may vary based on the specific
manufacturer and processing parameters.

While C17200 generally offers higher strength and hardness, C17510 is selected for
applications requiring superior electrical and thermal conductivity.[1] The choice between these
alloys is contingent on the specific demands of the application.[1]
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Experimental Protocol: Tensile Testing according to
ASTM B194

Tensile tests for copper beryllium alloys under ASTM B194 are conducted in accordance with
the procedures outlined in ASTM E8/E8M, "Standard Test Methods for Tension Testing of
Metallic Materials".[2] This standard provides a comprehensive framework for determining key
mechanical properties.

Test Specimen Preparation

e Specimen Configuration: Test specimens are typically "dog-bone" shaped with a reduced
section.[3] For strip products, a 0.5-inch (12.5 mm) wide test sample with a 2-inch (50 mm)
gauge length is commonly used.[3] For thicker materials, round specimens may be
machined.

o Surface Finish: The edges of the specimen should be smooth and free of burrs or nicks that
could act as stress concentrators and lead to premature failure.[3] A final machining pass
with a light cut is recommended to minimize surface stresses.[3]

o Gage Marks: If an extensometer is not used, precise gage marks are placed on the
specimen within the reduced section to measure elongation after fracture.

Testing Apparatus

o Universal Testing Machine (UTM): A calibrated UTM capable of applying a controlled tensile
force is used.

o Grips: The grips must securely hold the specimen to ensure that the load is applied axially
without inducing bending.

o Extensometer: An extensometer is attached to the specimen’s gauge length to accurately
measure strain, particularly for determining the 0.2% offset yield strength.

Test Procedure

e Specimen Measurement: The initial cross-sectional area of the specimen’s reduced section
is precisely measured.
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o Test Speed: The test is conducted at a constant strain rate, typically in the range of 0.005 to
0.2 min~1[3] The speed may be increased after the yield point has been determined.

o Data Acquisition: The applied load and the corresponding elongation are continuously
recorded throughout the test.

Data Analysis

o Tensile Strength: The maximum load sustained by the specimen divided by the original
cross-sectional area.

 Yield Strength: The stress at which the material exhibits a specified deviation from the
proportionality of stress and strain. For copper beryllium, this is typically determined using
the 0.2% offset method.

o Elongation: The percentage increase in the original gauge length after fracture.

Experimental Workflow

The following diagram illustrates the logical flow of the tensile testing process for copper
beryllium alloys as specified by ASTM B194.
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Tensile Testing Workflow according to ASTM B194/ES8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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